Bis(triethoxysilylmethyl)amine
Overview
Description
Bis(triethoxysilylmethyl)amine is a bis-amino silane which can be used as a water-based coupling agent that promotes the adhesion between different materials to form a hybrid material . The amino groups in the polymer provide coating strength to the modified metal surfaces .
Synthesis Analysis
The synthesis of this compound involves the interaction of bis-[trimethoxysilylpropyl]amine (silane A) with vinyltriacetoxysilane (silane V) . The reaction generates a hydroxylamine, an amide, and a silanol . A series of hydrolysis and condensation reactions occur concurrently with the formation of the major reaction products .Molecular Structure Analysis
This compound contains a total of 57 bonds, including 22 non-H bonds, 16 rotatable bonds, and 1 secondary amine (aliphatic) .Chemical Reactions Analysis
The interaction of bis-[trimethoxysilylpropyl]amine (silane A) with vinyltriacetoxysilane (silane V) generates a hydroxylamine, an amide, and a silanol . A series of hydrolysis and condensation reactions occur concurrently with the formation of the major reaction products .Physical and Chemical Properties Analysis
This compound has a molecular formula of C14H35NO6Si2 and a molar mass of 369.6 .Scientific Research Applications
Polymerization Initiator : Bis(triethoxysilylmethyl)amine can be used in the polymerization of dental and orthopedic dimethacrylate monomers, influenced by the amine and monomer chemical structure (Sideridou, Achilias, & Karava, 2006).
Trifluoroacetylation Reagent : It serves as a reagent for trifluoroacetylation of amine, hydroxyl, and thiol groups under mild, non-acidic conditions (Donike, 1973).
Catalyst in Organic Synthesis : The compound is useful in the catalytic synthesis of complex molecules, as demonstrated in the synthesis of a new gallium phosphate templated by tris(2-aminoethyl)amine (Serpaggi, Loiseau, & Férey, 1997).
Biomedical Applications : this compound is involved in biomedical applications, particularly in the synthesis and characterization of poly(amido-amine)s which have numerous material and biomedical uses (Ferruti, Marchisio, & Duncan, 2002).
Infrared Spectroscopy and Electrochemical Impedance Spectroscopy : It is used in the structural characterization of silanes, as shown in a study on bis-[triethoxysilylpropyl]tetrasulfide and bis-[trimethoxysilylpropyl]amine silanes (Zhu & van Ooij, 2002).
Synthesis of Photopolymerizable Compounds : This compound is synthesized for use in dental restorations, replacing conventional components in dental resin mixtures (Nie & Bowman, 2002).
Synthesis of Alkoxysilanes : It is used as a starting substance for the preparation of new materials by the sol-gel procedure, particularly silanes with urea functional groups (Mel’nik et al., 2004).
Catalyst for Hydrocarbon Oxygenation : The compound is effective as a catalyst for the oxygenation of alkenes and cooxygenation of alkanes with molecular oxygen (Kojima & Matsuda, 1999).
Mechanism of Action
Future Directions
While specific future directions for Bis(triethoxysilylmethyl)amine are not mentioned in the retrieved papers, the development of environmentally benign protective coatings that contain low concentrations of volatile organic compounds (VOCs) is a key driver for investigation of water-based silanes for corrosion protection . This suggests potential future research directions in the development of new materials and coatings using this compound.
Properties
IUPAC Name |
1-triethoxysilyl-N-(triethoxysilylmethyl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H35NO6Si2/c1-7-16-22(17-8-2,18-9-3)13-15-14-23(19-10-4,20-11-5)21-12-6/h15H,7-14H2,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYWKBIVCHPPAOQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCO[Si](CNC[Si](OCC)(OCC)OCC)(OCC)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H35NO6Si2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10621220 | |
Record name | 1-(Triethoxysilyl)-N-[(triethoxysilyl)methyl]methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10621220 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
369.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
17907-63-0 | |
Record name | 1-(Triethoxysilyl)-N-[(triethoxysilyl)methyl]methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10621220 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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